![molecular formula C15H28N2O3S2 B5337828 N-[2-(cyclopentylthio)ethyl]-1-(ethylsulfonyl)-4-piperidinecarboxamide](/img/structure/B5337828.png)
N-[2-(cyclopentylthio)ethyl]-1-(ethylsulfonyl)-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(cyclopentylthio)ethyl]-1-(ethylsulfonyl)-4-piperidinecarboxamide is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of piperidine carboxamide compounds and is commonly referred to as CP-55940.
Mechanism of Action
CP-55940 exerts its effects by binding to the cannabinoid receptors CB1 and CB2, which are primarily located in the central and peripheral nervous system, respectively. This binding results in the activation of various signaling pathways, ultimately leading to the modulation of pain perception, inflammation, and other physiological processes.
Biochemical and Physiological Effects:
CP-55940 has been shown to have various biochemical and physiological effects, including analgesia, anti-inflammatory properties, and anticonvulsant activity. It has also been shown to modulate the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine.
Advantages and Limitations for Lab Experiments
CP-55940 has several advantages for lab experiments, including its high potency and selectivity for the cannabinoid receptors. However, its lipophilic nature and potential for non-specific binding can pose challenges in experimental design and interpretation of results. Additionally, the high cost of CP-55940 can limit its use in large-scale experiments.
Future Directions
CP-55940 has significant potential for further research and development, particularly in the field of pain management. Future studies could focus on optimizing its pharmacokinetic properties, identifying potential therapeutic targets, and investigating its efficacy in clinical trials. Additionally, the development of novel analogs and derivatives of CP-55940 could provide new insights into its mechanism of action and potential therapeutic applications.
In conclusion, CP-55940 is a compound with significant potential for therapeutic applications, particularly in the field of pain management. Its potent cannabinoid receptor agonist activity and various biochemical and physiological effects make it a promising candidate for further research and development. However, its limitations and challenges in experimental design should be carefully considered, and future studies should focus on optimizing its pharmacokinetic properties and identifying potential therapeutic targets.
Synthesis Methods
The synthesis of CP-55940 involves several steps, starting with the reaction of 4-piperidone with ethyl sulfonate in the presence of a base. The resulting intermediate is then reacted with cyclopentylthiol and further purified to obtain the final product. This synthesis method has been optimized over the years, and various modifications have been made to improve the yield and purity of CP-55940.
Scientific Research Applications
CP-55940 has been extensively studied for its potential therapeutic applications, particularly in the field of pain management. It is a potent cannabinoid receptor agonist and has been shown to have analgesic properties in various animal models. CP-55940 has also been investigated for its potential use in the treatment of multiple sclerosis, epilepsy, and anxiety disorders.
Properties
IUPAC Name |
N-(2-cyclopentylsulfanylethyl)-1-ethylsulfonylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H28N2O3S2/c1-2-22(19,20)17-10-7-13(8-11-17)15(18)16-9-12-21-14-5-3-4-6-14/h13-14H,2-12H2,1H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCGQFVBLLYDOFL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N1CCC(CC1)C(=O)NCCSC2CCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H28N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.